2-(2-Aminoethoxy)phenol;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Aminoethoxy)phenol;hydrochloride, also known as AEMCH or AP-1, is a compound used in pharmaceutical research. It has a CAS Number of 2241141-12-6 .
Molecular Structure Analysis
The molecular formula of this compound is C8H12ClNO2 . Its molecular weight is 189.64 . The InChI code is 1S/C8H11NO2.ClH/c9-5-6-11-8-4-2-1-3-7(8)10;/h1-4,10H,5-6,9H2;1H .Scientific Research Applications
Antioxidant Properties and Radical Scavenging Activities : Phenolic compounds, including derivatives like 2-(2-Aminoethoxy)phenol, are known for their antioxidant properties. They exhibit activities such as scavenging free radicals, reducing oxidative stress, and inhibiting lipid peroxidation. For instance, a study found that phenolic compounds like 5-aminosalicylate, which is structurally similar to 2-(2-Aminoethoxy)phenol, showed potent radical scavenger activity and were active in inhibiting lipid peroxidation (Dinis, Maderia, & Almeida, 1994).
Chemical Synthesis and Molecular Structure Analysis : 2-(2-Aminoethoxy)phenol hydrochloride is used in the synthesis of various chemical compounds. For example, it can be involved in the synthesis of benzoxazine compounds, as demonstrated in a study that explored hydrolytic ring-opening in benzoxazine synthesis (Cui, Arza, Froimowicz, & Ishida, 2020).
Biochemical and Enzymatic Studies : This compound is also used in the study of enzymes and biochemical reactions. For example, its derivatives have been used in studying the properties of enzymes like phenol hydroxylase, which is involved in the oxidative breakdown of phenolic compounds (Divari et al., 2003).
Environmental Applications : Research has also explored the use of phenolic compounds in environmental applications like phytoremediation. Phenolic compounds, due to their chemical properties, can interact with pollutants and aid in their breakdown or removal from the environment (Dietz & Schnoor, 2001).
Medical and Pharmacological Research : While avoiding drug-related information, it's noteworthy that phenolic compounds, including derivatives of 2-(2-Aminoethoxy)phenol, have been studied for their potential pharmacological effects, such as antibacterial and antiviral properties, as shown in the study of chlorogenic acid (Naveed et al., 2018).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-(2-aminoethoxy)phenol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2.ClH/c9-5-6-11-8-4-2-1-3-7(8)10;/h1-4,10H,5-6,9H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGUKLMDEOOJNPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)O)OCCN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.